Cas no 17812-55-4 (2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-)

• Product Name: 2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-
• CAS No: 17812-55-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 227973
• PubChem ID: 317047
• Update Time: 2025-04-19

2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-7-methyl-
• 7-methyl-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• NSC246178
• 17812-55-4
• DTXSID60311886
• NSC-246178

• Inchi： 1S/C10H13NO2/c1-6-4-8-7(9(12)5-6)2-3-10(13)11-8/h6H,2-5H2,1H3,(H,11,13)
• InChI Key： PYXQOLMZNZRBHJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(NC=2CC(C)C1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.2

Experimental Properties

• Density: 1.17
• Boiling Point: 401.2°C at 760 mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.537
• PSA: 46.17
• LogP: 1.47830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones